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Compound of Interest

Compound Name: 5-Bromothieno[2,3-b]pyridine

Cat. No.: B1281670

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the chemical properties and synthesis of novel heterocyclic compounds is
paramount. This guide provides a detailed overview of 5-Bromothieno[2,3-b]pyridine, a key
intermediate in the synthesis of various biologically active molecules.

Core Molecular Data

The fundamental properties of 5-Bromothieno[2,3-b]pyridine are summarized in the table
below, providing a ready reference for experimental design and analysis.

Property Value Source
Molecular Formula C7H4BrNS PubChem
Molecular Weight 214.09 g/mol Sigma-Aldrich
Monoisotopic Mass 212.92477 Da PubChem[1]
SMILES C1=CSC2=NC=C(C=C21)Br PubChem[1]
InChlKey YMOORGYWRBQPDZ- PubChem[1]

UHFFFAOYSA-N

CAS Number 21344-24-1 Sigma-Aldrich

Chemical Structure
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The structure of 5-Bromothieno[2,3-b]pyridine, a bicyclic heteroaromatic compound, consists
of a thiophene ring fused to a pyridine ring, with a bromine atom substituted at the 5-position.
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Figure 1. Chemical structure of 5-Bromothieno[2,3-b]pyridine.

Synthesis and Experimental Protocols

The synthesis of thieno[2,3-b]pyridine derivatives is a significant area of research due to their
prevalence in medicinal chemistry. While specific, detailed experimental protocols for the direct
synthesis of 5-Bromothieno[2,3-b]pyridine are proprietary or embedded within broader
synthetic schemes in the literature, a general synthetic strategy often involves the cyclization of
appropriately substituted pyridine or thiophene precursors.

One common conceptual approach for the synthesis of related thieno[2,3-b]pyridines involves
the reaction of a substituted 2-chloronicotinonitrile with a sulfur-containing reagent, followed by
cyclization. The bromination of the thieno[2,3-b]pyridine core at a later stage is also a feasible
synthetic route.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a generalized workflow for the synthesis and subsequent
analysis of a target compound like 5-Bromothieno[2,3-b]pyridine, a common sequence in
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medicinal chemistry and drug development.
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General workflow for synthesis and characterization.
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This diagram outlines the logical progression from starting materials to the pure, analytically
verified compound. Each stage represents a critical step in the chemical synthesis and quality
control process, ensuring the final product meets the required specifications for further
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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